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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Gabapentin Enacarbil

CAS No.: 478296-72-9

Cat. No.: S528626

What is Gabapentin Enacarbil (Horizant)?

Gabapentin enacarbil is a prodrug of gabapentin, approved for treating Postherpetic Neuralgia and
Restless Legs Syndrome (RLS) [1]. It's crucial to understand that gabapentin enacarbil is not
interchangeable with other gabapentin products due to its different pharmacokinetic profile [1]. The table

below summarizes its key dosage information.

Attribute Details for Gabapentin Enacarbil (Horizant)
Approved Postherpetic Neuralgia (PHN); Moderate-to-severe Primary Restless Legs Syndrome
Uses (RLS) [1]

RLS Dosage 600 mg, taken orally once daily at about 5 PM [1]
PHN Dosage 600 mg, taken orally twice a day [1]

Key Not interchangeable with other gabapentin products [1]
Distinction

Available Information on Discontinuation
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The official manufacturer's dosage guide provides the following instructions for discontinuing Horizant. This

is the most direct information available from the search results.

Scenario Recommended Discontinuation Protocol

For RLS (dose of 600 "Discontinuation may be done without tapering.” [1]
mgl/day or less)

For PHN (dose of 600 mg "In patients receiving this drug twice a day, reduce to once daily for 1
twice daily) week prior to discontinuation.” [1]

General principles of gabapentin withdrawal suggest that symptoms occur because the body has adapted to
the medication's presence. Abruptly stopping can lead to an adjustment period with withdrawal symptoms
[2]. A gradual reduction under medical supervision is the standard safe approach, though this information is

based on data for gabapentin, not the specific enacarbil prodrug [2].

A Researcher's Guide for Next Steps

For your technical support center, here are detailed methodologies to bridge the current information gap:

¢ Consult Primary Regulatory and Scientific Sources

o Methodology: Access the full official Prescribing Information for Horizant from the FDA or
manufacturer's website. This document contains the most authoritative information on dosage,
discontinuation, warnings, and clinical pharmacology.

o Further Action: Conduct a systematic literature review on platforms like PubMed, using
keywords: "gabapentin enacarbil withdrawal,” "gabapentin enacarbil discontinuation,” and
"prodrug anticonvulsant withdrawal syndrome." Focus on clinical trials, case reports, and
review articles.

¢ Design a Preclinical Assessment Protocol

o Background: Withdrawal syndromes are often linked to neuroadaptation in the central nervous
system. Research indicates that antiseizure medications can influence brain neuroplasticity [3].

o Methodology: Develop an animal model study to characterize the withdrawal syndrome. A
typical protocol would involve:
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= Dosing Phase: Administer gabapentin enacarbil to animal subjects over a sustained
period to establish dependence.

= Withdrawal Phase: Divide subjects into groups for (a) abrupt cessation and (b) a tapered
discontinuation (e.g., 25% dose reduction every 2-3 days).

= Observation & Measurement: Monitor for behavioral signs of withdrawal (e.g.,
hyperactivity, anxiety-like behaviors, tremors). Use established behavioral tests like the
open field test or elevated plus maze. Correlate these with neurochemical markers.

Workflow for Investigating Drug Discontinuation

The following diagram outlines a general workflow for researching a drug's discontinuation protocol, which

you can adapt for gabapentin enacarbil.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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